Cas no 31294-91-4 (Hexane, 3-iodo-)
Hexane, 3-iodo- structure
Product Name:Hexane, 3-iodo-
Hexane, 3-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Hexane, 3-iodo-
- 3-IODOHEXANE
- 3-Didohexane
- 3-iodo-hexane
- 3-Jod-hexan
- Hexane,3-iodo
- QQKICFXKOIDMSQ-UHFFFAOYSA-N
- FT-0638963
- NS00049411
- 31294-91-4
- SCHEMBL999926
- 3-Jodhexan
-
- Inchi： 1S/C6H13I/c1-3-5-6(7)4-2/h6H,3-5H2,1-2H3
- InChI Key： QQKICFXKOIDMSQ-UHFFFAOYSA-N
- SMILES： IC(CC)CCC
Computed Properties
- Exact Mass: 212.00600
- Monoisotopic Mass: 212.00620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.4200
- Melting Point: -68.15°C (estimate)
- Boiling Point: 174.5°C (estimate)
- Refractive Index: 1.4900
- PSA: 0.00000
- LogP: 3.00010
Hexane, 3-iodo- Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
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